Cas no 2248259-28-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)methyl]piperidine-2-carboxylate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)methyl]piperidine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)methyl]piperidine-2-carboxylate
- 2248259-28-9
- EN300-6522968
-
- Inchi: 1S/C21H19FN2O4/c22-15-10-8-14(9-11-15)13-23-12-4-3-7-18(23)21(27)28-24-19(25)16-5-1-2-6-17(16)20(24)26/h1-2,5-6,8-11,18H,3-4,7,12-13H2
- InChI Key: SQUZISLNPSESRH-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)CN1CCCCC1C(=O)ON1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 382.13288525g/mol
- Monoisotopic Mass: 382.13288525g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 596
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 66.9Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)methyl]piperidine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6522968-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)methyl]piperidine-2-carboxylate |
2248259-28-9 | 1g |
$0.0 | 2023-05-31 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)methyl]piperidine-2-carboxylate Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)methyl]piperidine-2-carboxylate
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)methyl]piperidine-2-carboxylate (CAS No. 2248259-28-9): An Overview
The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)methyl]piperidine-2-carboxylate (CAS No. 2248259-28-9) is a complex organic molecule that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound belongs to the class of isoindole derivatives and is characterized by its unique structural features, which include a substituted piperidine ring and a fluoroaryl moiety. These structural elements contribute to its diverse biological activities and potential therapeutic applications.
Chemical Structure and Synthesis: The molecular formula of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)methyl]piperidine-2-carboxylate is C23H19FNO4, with a molecular weight of approximately 406.40 g/mol. The synthesis of this compound typically involves multi-step reactions, including the formation of the isoindole core and the subsequent functionalization of the piperidine ring. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.
Biological Activities: One of the key areas of interest for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)methyl]piperidine-2-carboxylate is its potential as a pharmacological agent. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes, receptors, and ion channels. For instance, it has been reported to have inhibitory effects on specific kinases involved in signal transduction pathways, which are crucial for cellular processes such as proliferation and apoptosis. Additionally, its ability to modulate G protein-coupled receptors (GPCRs) has been explored in the context of neurological disorders and pain management.
Clinical Applications: The therapeutic potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)methyl]piperidine-2-carboxylate is currently being investigated in several preclinical studies. Preliminary results suggest that it may have applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Its ability to cross the blood-brain barrier (BBB) efficiently makes it a promising candidate for central nervous system (CNS) disorders. Furthermore, ongoing research is exploring its anti-inflammatory properties and potential use in chronic inflammatory conditions.
Toxicology and Safety: Ensuring the safety of any new chemical entity is paramount before it can be considered for clinical use. Extensive toxicological studies have been conducted on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)methyl]piperidine-2-carboxylate, evaluating its acute and chronic toxicity profiles. These studies have demonstrated that the compound has a favorable safety margin when administered at therapeutic doses. However, further investigations are necessary to fully understand its long-term effects and potential side effects.
Current Research Trends: The field of medicinal chemistry is rapidly evolving, and ongoing research continues to uncover new insights into the properties and applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l 1-[ (4-fluorophenyl)methyl]piperidine - 2 - carboxylate. Recent studies have focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce metabolic degradation. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its therapeutic index and minimize adverse effects.
FUTURE DIRECTIONS: The future prospects for 1,3-dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 1 - [ (4 - fluorophenyl ) methyl ] piperidine - 2 - carboxy late strong > are promising. As our understanding of its biological mechanisms deepens, it is likely that new applications will emerge in both pharmaceutical and chemical industries. Collaborative efforts between academia and industry will be crucial in advancing this compound from bench to bedside.
2248259-28-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)methyl]piperidine-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)